(±)5(6)-EET methyl ester
Overview
Description
(±)5(6)-EET is biosynthesized in rat and rabbit liver microsomes by CYP450. In neuroendocrine cells, such as the anterior pituitary and pancreatic islet, (±)5(6)-EET has been implicated in the mobilization of Ca Since (±)5(6)-EET is highly unstable, (±)5(6)-EET methyl ester is used for bulk storage and small amounts converted to the free acid just before use.
Scientific Research Applications
Identification and Analysis
- Gas Chromatography-Mass Spectrometry : The identification of epoxide regioisomers of arachidonic acid, including EETs, is challenging due to their coelution in gas chromatography and similar mass spectra. EETs as methyl esters, after conversion to dihydroxyeicosatrienoic acids (DHETs), can be resolved using capillary gas chromatography. This approach helps in identifying EETs in nanogram quantities as pentafluorobenzyl esters (Vanrollins & Knapp, 1995).
Biofuels and Renewable Energy
- Biodiesel Fuel Performance : Methyl esters derived from waste frying oil, such as (±)5(6)-EET methyl ester, have been studied for their potential use in diesel engines. Research indicates that these esters perform comparably to standard diesel fuel in terms of engine efficiency and exhaust emissions (Utlu & Koçak, 2008).
- Optimization of Biodiesel Production : Various studies explore the optimization of biodiesel production, where fatty acid methyl esters play a crucial role. These studies contribute to understanding the best conditions for biodiesel production, including the use of different catalysts and reaction parameters (Vicente et al., 1998).
Environmental and Chemical Engineering
- Fatty Acid Ester Synthesis : Research into the preparation of fatty acid methyl esters from different lipids has explored their suitability for gas chromatographic analysis. This research has implications for the analysis and production of biofuels and other chemical products (Morrison & Smith, 1964).
- Enhancing Diesel Engine Performance : An experimental study on using methyl esters with nanoparticles in diesel engines revealed improved engine performance and reduced emissions. This research demonstrates the potential of modifying biofuels for better environmental compatibility (Raju et al., 2018).
Vascular and Health Research
- Vasoactive Effects : EETs, including 5(6)-EET methyl ester, are found to have vasoactive effects, influencing the constriction of pulmonary arteries. This research provides insights into the role of EETs in regulating pulmonary vascular tone (Zhu et al., 2000).
Battery Technology
- Li-Ion Battery Electrolytes : Esters, including methyl esters, are explored for their potential to improve the low-temperature performance and rate capability of Li-ion battery cells. This research aids in the development of more efficient and effective batteries (Logan et al., 2018).
properties
Product Name |
(±)5(6)-EET methyl ester |
|---|---|
Molecular Formula |
C21H34O3 |
Molecular Weight |
334.5 |
InChI |
InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-11,13-14,19-20H,3-6,9,12,15-18H2,1-2H3/b8-7-,11-10-,14-13-/t19-,20+/m1/s1 |
InChI Key |
XGESKIWNDBIILZ-IPMPHHSQSA-N |
SMILES |
CCCCC/C=CC/C=CC/C=CC[C@@H](O1)[C@@H]1CCCC(OC)=O |
synonyms |
(±)5,6-EpETrE methyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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